Cas no 2401-96-9 (Butanedioic acid, oxo-, 4-ethyl ester)

• Product Name: Butanedioic acid, oxo-, 4-ethyl ester
• CAS No: 2401-96-9
• MF: C₆H₇O₅
• MW: 159.116782426834
• CID: 1416170
• PubChem ID: 71357975
• Update Time: 2025-04-20

Butanedioic acid, oxo-, 4-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, oxo-, 4-ethyl ester
• 4-ethoxy-2,4-dioxobutanoate
• DTXSID60782012
• 2401-96-9

• Inchi： 1S/C6H8O5/c1-2-11-5(8)3-4(7)6(9)10/h2-3H2,1H3,(H,9,10)/p-1
• InChI Key： RRJVSWHPJLGNPA-UHFFFAOYSA-M
• SMILES： O(C(CC(C(=O)[O-])=O)=O)CC

Computed Properties

• Exact Mass: 159.02931
• Monoisotopic Mass: 159.02934832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• PSA: 83.5